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Compound of Interest

Compound Name: Clk-IN-T3

Cat. No.: B608927

For researchers and drug development professionals, the proper handling and disposal of
chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of Clk-
IN-T3, a potent and selective CDC-like kinase (CLK) inhibitor. While a specific Safety Data
Sheet (SDS) for CIk-IN-T3 is not publicly available, general best practices for the disposal of
solid laboratory chemical waste should be strictly followed.

l. Understanding the Chemical Profile of CIk-IN-T3

A summary of the key chemical and physical properties of CIk-IN-T3 is essential for safe
handling and is presented below.

Property Value
Molecular Formula C2sH30NeO2
Molecular Weight 482.58 g/mol
Appearance Solid

CAS Number 2109805-56-1

Il. Step-by-Step Disposal Protocol for Clk-IN-T3
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The following protocol outlines the necessary steps for the safe and compliant disposal of Clk-
IN-T3 and associated contaminated materials.

1. Waste ldentification and Segregation:

e Unused or Expired CIk-IN-T3: Pure, unused, or expired Clk-IN-T3 should be treated as
hazardous chemical waste.

o Contaminated Labware: All disposable labware that has come into direct contact with CIk-IN-
T3, such as pipette tips, centrifuge tubes, and gloves, must be considered chemically
contaminated solid waste.

e Segregation: It is crucial to segregate Clk-IN-T3 waste from other laboratory waste streams
to prevent accidental reactions.

2. Packaging and Labeling:

e Solid CIk-IN-T3: Dispose of solid CIk-IN-T3 in its original container whenever possible.[1] If
the original container is not available, use a clearly labeled, sealable, and chemically
compatible container.

o Contaminated Labware: Chemically contaminated lab supplies like absorbent paper, gloves,
and benchcoats should be double-bagged in clear plastic bags to allow for visual inspection.

[1][2]

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "CIk-IN-T3," and the approximate quantity.

3. Storage:

o Designated Storage Area: Store packaged CIk-IN-T3 waste in a designated, secure area
that is away from general lab traffic.

e Secondary Containment: To prevent spills and leaks, always place your primary waste
container within a secondary container that is chemically compatible and can hold at least
110% of the volume of the primary container.[1][2]
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4. Disposal:

o Professional Disposal Service: The disposal of CIk-IN-T3 waste must be handled by a
licensed hazardous waste disposal company. Do not attempt to dispose of this chemical in
the regular trash or down the drain.

e Scheduling Pickup: Contact your institution's Environmental Health and Safety (EHS) office
to schedule a pickup for your hazardous waste.

lll. Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal procedure for CIk-IN-T3.
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Caption: Workflow for the proper disposal of CIk-IN-T3.

By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of CIk-IN-T3, fostering a culture of safety and compliance
within the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of CIk-IN-T3: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608927#clk-in-t3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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